Cas no 68357-16-4 (2'-deoxy-2'-fluoroadenosine 5'-diphosphate)

2'-deoxy-2'-fluoroadenosine 5'-diphosphate structure
68357-16-4 structure
Product Name:2'-deoxy-2'-fluoroadenosine 5'-diphosphate
CAS No:68357-16-4
MF:C10H14FN5O9P2
MW:429.192186832428
CID:970211
PubChem ID:194279
Update Time:2025-04-19

2'-deoxy-2'-fluoroadenosine 5'-diphosphate Chemical and Physical Properties

Names and Identifiers

    • 2'-deoxy-2'-fluoroadenosine 5'-diphosphate
    • 9-{2-Deoxy-2-fluoro-5-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-9H-purin-6-amine
    • 2'-DE-2'-Fladdp
    • ((2R,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-fluoro-3-hydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
    • SCHEMBL9394807
    • DTXSID80987906
    • 2'-deoxy-2'-fluoroadenosine 5'-(trihydrogen diphosphate)
    • Adenosine 5'-(trihydrogen diphosphate), 2'-deoxy-2'-fluoro-
    • 68357-16-4
    • Inchi: 1S/C10H14FN5O9P2/c11-5-7(17)4(1-23-27(21,22)25-26(18,19)20)24-10(5)16-3-15-6-8(12)13-2-14-9(6)16/h2-5,7,10,17H,1H2,(H,21,22)(H2,12,13,14)(H2,18,19,20)/t4-,5-,7-,10-/m1/s1
    • InChI Key: SYZPLSDXCWMVQL-QYYRPYCUSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)F)O

Computed Properties

  • Exact Mass: 429.02522
  • Monoisotopic Mass: 429.02507920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 642
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.6
  • Topological Polar Surface Area: 212Ų

Experimental Properties

  • PSA: 212.37

2'-deoxy-2'-fluoroadenosine 5'-diphosphate Related Literature

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